3-Methoxymethoxy-5-phenylisoxazole

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 3-(methoxymethoxy)-5-phenyl-1,2-oxazole
• InChI: InChI=1S/C11H11NO3/c1-13-8-14-11-7-10(15-12-11)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key: JPYFLMVEVNUQRD-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=NOC(=C1)C2=CC=CC=C2

Description

3-Methoxymethoxy-5-phenylisoxazole is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Hydroxy-5-phenylisoxazole (8.05 g) was dissolved in dimethylformamide (80 ml), and sodium methoxide (28% methanol solution, 3.24 g) was added dropwise thereto, followed by stirring of the resulting mixture at room temperature for one hour. While the reaction mixture was cooled to 5° C., chloromethyl methyl ether (4.83 g) was added thereto, followed by stirring of the resulting mixture at the same temperature for one hour. The reaction mixture was poured into ice-cold water (200 ml) and extracted with ether (200 ml×2), and the organic layer was dried over anhydrous magnesium sulfate. After filtration, the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane/ethyl acetate=4/1) to obtain the title compound (6.30 g, 61%) as a colorless oil.